Cas no 90870-68-1 (6-PYRROLIDINO-7-DEAZAPURINE)

• Product Name: 6-PYRROLIDINO-7-DEAZAPURINE
• CAS No: 90870-68-1
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 827106
• PubChem ID: 4428602
• Update Time: 2025-04-19

6-PYRROLIDINO-7-DEAZAPURINE Chemical and Physical Properties

Names and Identifiers

• 6-PYRROLIDINO-7-DEAZAPURINE
• 6-Pyrrolidino-7-deaz
• 4-(Pyrrolidin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine
• 4-(pyrrolidin-1-yl)-3H-pyrrolo[2,3-d]pyrimidine
• 4-pyrrolidin-1-yl-7H-pyrrolo[2,3-d]pyrimidine
• AKOS006238579
• CS-0271776
• 4-(pyrrolidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine
• Z991897250
• JIJ
• FT-0674248
• CHEMBL4645765
• AKOS027802486
• 6-Pyrolidino-7-deazapurine
• BDBM50545637
• 1-{7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}PYRROLIDINE
• SCHEMBL1818852
• 90870-68-1
• DTXSID60403199
• G88782

• Inchi： 1S/C10H12N4/c1-2-6-14(5-1)10-8-3-4-11-9(8)12-7-13-10/h3-4,7H,1-2,5-6H2,(H,11,12,13)
• InChI Key： IWEVZVZLDUSNNB-UHFFFAOYSA-N
• SMILES： N1(C2C3C=CNC=3N=CN=2)CCCC1

Computed Properties

• Exact Mass: 188.10600
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Melting Point: 263-265°C
• PSA: 44.81000
• LogP: 1.62310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines